Cas no 2418661-23-9 ((9H-fluoren-9-yl)methyl N-{2,4-dimethyl-5-(piperazin-1-yl)methyl-3-sulfanylphenyl}carbamate)

• Product Name: (9H-fluoren-9-yl)methyl N-{2,4-dimethyl-5-(piperazin-1-yl)methyl-3-sulfanylphenyl}carbamate
• CAS No: 2418661-23-9
• MF: C₂₈H₃₁N₃O₂S
• MW: 473.629645586014
• CID: 5679186
• PubChem ID: 165774007
• Update Time: 2025-10-25

(9H-fluoren-9-yl)methyl N-{2,4-dimethyl-5-(piperazin-1-yl)methyl-3-sulfanylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• 2418661-23-9
• EN300-26630675
• (9H-fluoren-9-yl)methyl N-{2,4-dimethyl-5-[(piperazin-1-yl)methyl]-3-sulfanylphenyl}carbamate
• (9H-fluoren-9-yl)methyl N-{2,4-dimethyl-5-(piperazin-1-yl)methyl-3-sulfanylphenyl}carbamate

• Inchi： 1S/C28H31N3O2S/c1-18-20(16-31-13-11-29-12-14-31)15-26(19(2)27(18)34)30-28(32)33-17-25-23-9-5-3-7-21(23)22-8-4-6-10-24(22)25/h3-10,15,25,29,34H,11-14,16-17H2,1-2H3,(H,30,32)
• InChI Key： ZIBKBYPCNFOFHS-UHFFFAOYSA-N
• SMILES： SC1=C(C)C(=CC(=C1C)CN1CCNCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 473.21369841g/mol
• Monoisotopic Mass: 473.21369841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 665
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 54.6Ų

Additional information on (9H-fluoren-9-yl)methyl N-{2,4-dimethyl-5-(piperazin-1-yl)methyl-3-sulfanylphenyl}carbamate

(9H-fluoren-9-yl)methyl N-{2,4-dimethyl-5-(piperazin-1-yl)methyl-3-sulfanylphenyl}carbamate (CAS No. 2418661-23-9): An Overview of a Promising Compound in Medicinal Chemistry

(9H-fluoren-9-yl)methyl N-{2,4-dimethyl-5-(piperazin-1-yl)methyl-3-sulfanylphenyl}carbamate (CAS No. 2418661-23-9) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of carbamates and incorporates a fluorenyl group, a piperazine moiety, and a sulfanyl-containing phenyl ring, which collectively contribute to its diverse biological activities.

The fluorenyl group is a well-known aromatic system that imparts rigidity and hydrophobicity to the molecule, making it suitable for interactions with biological targets such as proteins and enzymes. The presence of the piperazine moiety, a versatile heterocyclic amine, enhances the compound's ability to form hydrogen bonds and engage in electrostatic interactions. Additionally, the sulfanyl group (thioether) introduces redox-active properties, which can be crucial for modulating cellular processes.

Recent studies have highlighted the potential of (9H-fluoren-9-yl)methyl N-{2,4-dimethyl-5-(piperazin-1-yl)methyl-3-sulfanylphenyl}carbamate in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that this compound can effectively cross the blood-brain barrier and exhibit neuroprotective effects by scavenging reactive oxygen species (ROS) and inhibiting apoptosis. These properties make it a promising candidate for the development of novel drugs targeting conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, (9H-fluoren-9-yl)methyl N-{2,4-dimethyl-5-(piperazin-1-yl)methyl-3-sulfanylphenyl}carbamate has also demonstrated antiproliferative activity against cancer cells. Preclinical studies have indicated that this compound can selectively inhibit the growth of various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action appears to involve the disruption of cell cycle progression and induction of apoptosis through the modulation of key signaling pathways such as PI3K/Akt and MAPK.

The pharmacokinetic profile of (9H-fluoren-9-yl)methyl N-{2,4-dimethyl-5-(piperazin-1-yl)methyl-3-sulfanylphenyl}carbamate has been extensively studied to optimize its therapeutic potential. In vitro and in vivo experiments have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high lipophilicity facilitates efficient cellular uptake, while its metabolic stability ensures prolonged biological activity. These characteristics are essential for developing effective drug formulations with improved bioavailability and reduced toxicity.

To further enhance its therapeutic efficacy, researchers are exploring various strategies to modify the structure of (9H-fluoren-9-yl)methyl N-{2,4-dimethyl-5-(piperazin-1-yl)methyl-3-sulfanylphenyl}carbamate. For instance, substituting different functional groups on the piperazine ring or introducing additional hydrophilic moieties can improve solubility and target specificity. Additionally, conjugating this compound with nanoparticles or other drug delivery systems can enhance its delivery to specific tissues or cells, thereby minimizing off-target effects.

Clinical trials are currently underway to evaluate the safety and efficacy of (9H-fluoren-9-yl)methyl N-{2,4-dimethyl-5-(piperazin-1-yl)methyl-3-sulfanylphenyl}carbamate in human subjects. Preliminary results from phase I trials have shown that this compound is well-tolerated at therapeutic doses with minimal adverse effects. Ongoing phase II trials are focusing on assessing its therapeutic benefits in specific patient populations suffering from neurodegenerative diseases or cancer.

In conclusion, (9H-fluoren-9-yl)methyl N-{2,4-dimethyl-5-(piperazin-1-y-lmethyl)-3-sulfanylphenyl}carbamate (CAS No. 2418661-23-9) represents a promising lead compound in medicinal chemistry with a wide range of potential applications. Its unique structural features and diverse biological activities make it an attractive candidate for further development into novel therapeutics. Continued research and clinical evaluation will undoubtedly uncover new insights into its mechanisms of action and optimize its use in treating various diseases.